![molecular formula C15H24ClNO2 B1397518 3-[2-(4-Ethoxyphenoxy)ethyl]piperidine hydrochloride CAS No. 1220032-10-9](/img/structure/B1397518.png)
3-[2-(4-Ethoxyphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“3-[2-(4-Ethoxyphenoxy)ethyl]piperidine hydrochloride” is a chemical compound that is used for pharmaceutical testing . It is a high-quality reference standard for accurate results .
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . The synthesis of piperidine-containing compounds has been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .Chemical Reactions Analysis
The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Piperidine Derivatives in Pharmacology
Piperidine derivatives are a significant class of compounds in medicinal chemistry, with various applications in drug development and therapeutic interventions. For instance, donepezil, a piperidine derivative, is recognized for its role in treating Alzheimer's disease due to its central acetylcholinesterase inhibitory activity. Donepezil demonstrates significant improvements in cognition, global function, and activities of daily living in patients with Alzheimer's, showcasing the potential of piperidine derivatives in neurological disorders (Román & Rogers, 2004).
Pharmacokinetics and Pharmacodynamics
Understanding the pharmacokinetics and pharmacodynamics of piperidine derivatives is crucial for their development and clinical application. The review on the clinical pharmacokinetics of irinotecan, a water-soluble analogue of camptothecin and a piperidine derivative, provides insights into the metabolism, excretion, and biological activity of such compounds, highlighting the complexity of their action mechanisms and the importance of their pharmacokinetic profiles in therapeutic efficacy and safety (Chabot, 1997).
Potential Therapeutic Benefits
Piperidine derivatives have been explored for their potential therapeutic benefits across a range of conditions. The pleiotropic effects and pharmacological properties of penehyclidine hydrochloride, another piperidine derivative, suggest its value in treating organophosphorus poisoning and as a preanesthetic medication. Its protective effects on multiple organs further underline the therapeutic versatility of piperidine derivatives (Wang, Gao, & Ma, 2018).
Mechanism of Action
Safety and Hazards
Piperidine is classified as a flammable liquid (Category 2), H225. It has acute toxicity, both oral (Category 4), H302, and inhalation (Category 3), H331. It also has acute toxicity, dermal (Category 3), H311. It causes skin corrosion (Category 1B), H314, and serious eye damage (Category 1), H318. It poses a short-term (acute) aquatic hazard (Category 3), H402 .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
3-[2-(4-ethoxyphenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c1-2-17-14-5-7-15(8-6-14)18-11-9-13-4-3-10-16-12-13;/h5-8,13,16H,2-4,9-12H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKNJWGABUPPEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCC2CCCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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